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Compound of Interest

Compound Name: 8-Demethyl lvabradine

Cat. No.: B584899

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent analytical methods for the
guantification of 8-Demethyl Ivabradine (N-desmethylivabradine), the active metabolite of
Ivabradine. The objective is to offer a comprehensive overview of their performance, supported
by experimental data, to aid researchers in selecting the most suitable method for their specific
needs. The methods compared are High-Performance Liquid Chromatography with
Fluorescence Detection (HPLC-FLD) and Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS).

Method Performance Comparison

The following tables summarize the key quantitative performance parameters of the HPLC-FLD
and LC-MS/MS methods for the analysis of 8-Demethyl Ivabradine in biological matrices.

Table 1: Comparison of HPLC-FLD and LC-MS/MS Methods for 8-Demethyl Ivabradine
Quantification
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Parameter HPLC-FLD Method LC-MS/MS Method
Linearity Range 0.8 - 100 pg/L[1] 0.085 - 25.5 ng/mL][2]
Lower Limit of Quantification

0.8 pg/L[1] 0.085 ng/mL[2]
(LLOQ)
Intra-day Precision (%RSD) 9.14% - 12.35%][1] <15%][2]
Inter-day Precision (%RSD) 4.18% - 11.39%][1] <15%][2]

Within 85-115% of nominal

Accuracy (Recovery) 90.5% - 101.25%[1]

values[2]

Solid Phase Extraction (SPE) Liquid-Liquid Extraction (LLE)
[1] [2]

Sample Preparation

Experimental Protocols
HPLC with Fluorescence Detection (HPLC-FLD) Method

This method is suitable for the simultaneous determination of lvabradine and its active
metabolite, 8-Demethyl Ivabradine, in rat plasma.[1]

Sample Preparation: Solid Phase Extraction (SPE) using a C2 column was employed to extract
the analytes from plasma.[1]

Chromatographic Conditions:
e Column: C18 reversed-phase analytical column (4.6 mm x 250 mm, 5 pm)[1]

» Mobile Phase: Acetonitrile and 10 mmol-L-1 KH2PO4 (containing 0.1% 1.2 mol-L-1
hydrochloride) in a ratio of 22:78[1]

e Flow Rate: 1.8 mL-min-1[1]
e Column Temperature: 25 °C[1]

o Detection: Fluorescence detection with excitation at 283 nm and emission at 328 nm][1]
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« Internal Standard: Tramadol hydrochloride[1]

Validation Parameters:

Linearity: Established over the range of 0.8-100 pg-L-1 for 8-Demethyl Ivabradine with a
correlation coefficient (r) > 0.999.[1]

e Lower Limit of Quantification (LLOQ): 0.8 pug-L-1.[1]
e Accuracy (Recovery): Ranged from 90.5% to 101.25%.[1]

e Precision: Intra-batch precision was between 9.14% and 12.35%, and inter-batch precision
was between 4.18% and 11.39%.[1]

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS) Method

This highly sensitive and specific method allows for the simultaneous quantification of
Ivabradine and 8-Demethyl Ivabradine in human plasma and urine.[2]

Sample Preparation: A single liquid-liquid extraction was used to isolate the analytes from
plasma and urine samples.[2]

Chromatographic and Mass Spectrometric Conditions:

Column: Diamonsil C18 column (150 mm x 4.6 mm, 5 um)[2]

Mobile Phase: Methanol and aqueous 5 mM ammonium acetate buffer containing 0.2%
formic acid in a ratio of 80:20 (v/v)[2]

Mass Spectrometer: Operated in positive ion mode with multiple reaction monitoring (MRM)

[2]

Internal Standard: Diazepam|2]

Validation Parameters:
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e Linearity: The assay in plasma demonstrated good linearity (r > 0.99) over the range of
0.085-25.5 ng/mL for 8-Demethyl Ivabradine.[2]

e Lower Limit of Quantification (LLOQ): 0.085 ng/mL in plasma.[2]

e Precision and Accuracy: Intra- and inter-day precision and accuracy values were within the
variability limits set by FDA guidelines (RSD < 15%).[2]

Visualizations
Experimental Workflow for Analytical Method Validation

Method Development Method Validation (ICH/FDA Guidelines) Data Analysis & Reporting

Click to download full resolution via product page

Caption: Workflow for the validation of an analytical method.

Comparison of Key Performance Parameters
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Quantification of 8-Demethyl Ivabradine
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Caption: Key performance parameters of HPLC-FLD vs. LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b584899#validation-of-an-analytical-method-for-8-
demethyl-ivabradine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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